![molecular formula C27H44O4 B1238648 (25R)-5beta-spirostan-1beta,3alpha-diol](/img/structure/B1238648.png)
(25R)-5beta-spirostan-1beta,3alpha-diol
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Overview
Description
(25R)-5beta-spirostan-1beta,3alpha-diol is a sapogenin.
Scientific Research Applications
Ecdysteroid Antagonists for Insect Control : One study focused on synthesizing new 5beta-hydroxy-spirostan-6-ones to test their antiecdysteroid activities on mosquito metamorphosis. Compounds with 3beta-hydroxy and 2beta,3beta-dihydroxy functionalities showed promising results as environmentally friendly insecticides (Rivera et al., 2006).
Biological Studies of Chenodeoxycholic Acid Biosynthesis : Research on the biosynthesis of chenodeoxycholic acid in humans revealed that specific hydroxylations of 5beta-cholestane-3alpha, 7alpha-diol lead to the formation of diastereoisomers, including those of 5beta-cholestane-3alpha, 7alpha,26-triols (25R and 25S). These findings have implications for understanding steroid metabolism in the human body (Shefer et al., 1978).
Antinociceptive and Anti-inflammatory Properties : A study on Dracaena ombet revealed the isolation of two new steroidal saponins, including a compound related to (25R)-5beta-spirostan-3-beta-ol, which demonstrated significant analgesic and anti-inflammatory activities (Moharram & El-Shenawy, 2007).
Preparation of Labelled Steroids for Metabolic Studies : A paper detailed the synthesis of specifically deuterium-labelled pregnanolone and pregnanediol sulphates, starting from a 5alpha-25R-spirostan derivative, for use in metabolic studies in humans. This research contributes to the understanding of steroid metabolism and its tracking in human subjects (Baillie et al., 1975).
Exploration of Steroidal Constituents in Plants : Numerous studies have focused on isolating and characterizing steroidal saponins and sapogenins from various plant species. These compounds, including those related to 5beta-spirostan, are of interest due to their potential therapeutic properties, such as cytotoxicity against cancer cells and other bioactivities (Yang et al., 2005), (Ikeda et al., 2000).
Synthetic Modification and Analysis : There is also significant interest in the synthetic modification of steroidal sapogenins, including efforts to create analogs and derivatives for various applications. This includes studies on solid-state NMR analysis and synthetic routes for creating biologically active compounds (Wawer et al., 2001), (Rodriguez et al., 2006).
Properties
Molecular Formula |
C27H44O4 |
---|---|
Molecular Weight |
432.6 g/mol |
IUPAC Name |
(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13S,14R,16S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-14,16-diol |
InChI |
InChI=1S/C27H44O4/c1-15-7-10-27(30-14-15)16(2)24-22(31-27)13-21-19-6-5-17-11-18(28)12-23(29)26(17,4)20(19)8-9-25(21,24)3/h15-24,28-29H,5-14H2,1-4H3/t15-,16+,17-,18+,19-,20+,21+,22+,23-,24+,25+,26+,27-/m1/s1 |
InChI Key |
NCLLSOCDVMFDSK-FQXYYZOXSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC[C@H]6[C@@]5([C@@H](C[C@H](C6)O)O)C)C)C)OC1 |
Canonical SMILES |
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(C(CC(C6)O)O)C)C)C)OC1 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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